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Introduction
Disodium azelate, the sodium salt of azelaic acid, is a dicarboxylic acid that has garnered

interest for its potential therapeutic applications. While azelaic acid is well-documented for its

efficacy in treating skin conditions such as acne and rosacea, attributed in part to its

antimicrobial and anti-inflammatory properties, the specific antimicrobial spectrum of its

disodium salt is less extensively characterized in publicly available literature. This technical

guide provides a comprehensive overview of the known antimicrobial activities of azelaic acid,

which serves as a primary reference point for understanding the potential spectrum of

disodium azelate. The pH-dependent activity of azelaic acid suggests that the antimicrobial

properties of its salt form may vary based on the formulation and physiological environment.

Antimicrobial Activity
Azelaic acid has demonstrated a broad spectrum of antimicrobial activity, primarily against

microorganisms implicated in skin and soft tissue infections. Its efficacy is notably influenced by

the pH of the environment, with increased activity observed at a more acidic pH.

Bacterial Spectrum
Azelaic acid exhibits significant inhibitory and bactericidal effects against a range of aerobic

and anaerobic bacteria. Of particular note is its activity against cutaneous microorganisms.
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Propionibacterium acnes: Azelaic acid is a potent inhibitor of P. acnes, a key bacterium

involved in the pathogenesis of acne vulgaris. It has been shown to reduce the growth of and

kill this organism.[1] The inhibitory effect is concentration-dependent.

Staphylococcus epidermidis: This common skin commensal and opportunistic pathogen is

also susceptible to azelaic acid.[2][3]

Staphylococcus aureus: Azelaic acid has demonstrated antibacterial activity against S.

aureus, including methicillin-resistant strains (MRSA), which is of significant clinical interest.

Fungal Spectrum
The antifungal activity of azelaic acid has been investigated, with varying results depending on

the fungal species and the pH of the medium. One study found that azelaic acid suppressed

the growth of common dermatophytes and Scopulariopsis brevicaulis at a concentration of

0.56% and Pityrosporum ovale at 1%. Candida glabrata was completely inhibited by 4%

azelaic acid, while Candida albicans showed some resistance.[4] Importantly, the same study

noted that the disodium salt of azelaic acid showed no antimycotic effect at a pH of 6.1,

highlighting the critical role of pH in its antifungal action.[4]

Quantitative Antimicrobial Data
The following tables summarize the available Minimum Inhibitory Concentration (MIC) data for

azelaic acid against various microorganisms. It is important to note that these values are for

azelaic acid and may not directly translate to disodium azelate, for which specific MIC data is

scarce in the literature. MICs for azelaic acid have been reported to vary from 0.03 mol/l to 0.25

mol/l.[5]

Table 1: Minimum Inhibitory Concentrations (MICs) of Azelaic Acid against Bacteria

Microorganism Strain MIC Reference

Propionibacterium

acnes
P37

100 µM (in a simple

defined medium)
[1]

Staphylococcus

epidermidis
NCTC 11047 Not specified [2]
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Table 2: Minimum Inhibitory Concentrations (MICs) of Azelaic Acid against Fungi

Microorganism MIC pH Reference

Common

dermatophytes
0.56% 4.8 - 5.5 [4]

Scopulariopsis

brevicaulis
0.56% 4.8 - 5.5 [4]

Pityrosporum ovale 1% 4.8 - 5.5 [4]

Candida glabrata 4% 4.8 - 5.5 [4]

Candida albicans
>4% (some growth

maintained)
4.8 - 5.5 [4]

Disodium Azelate

against Fungi
No effect 6.1 [4]

Mechanism of Action
The primary antimicrobial mechanism of azelaic acid is believed to be the inhibition of microbial

protein synthesis.[2][3] Studies on P. acnes have shown that azelaic acid is actively transported

into the bacterial cell. Once inside, it disrupts cellular processes in a dose-dependent manner.

Protein synthesis is significantly more sensitive to the effects of azelaic acid than DNA and

RNA synthesis.[1] A 50% inhibition of protein synthesis in P. acnes and S. epidermidis has been

observed at concentrations of 313 µM and 457 µM, respectively.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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